7-(3-oxocholest-4-en-2-yl)-5-oxa-4-oxoheptanoic acid
7-(3-oxocholest-4-en-2-yl)-5-oxa-4-oxoheptanoic acid
Brand Name:
Vulcanchem
CAS No.:
134329-94-5
VCID:
VC0165224
InChI:
InChI=1S/C33H52O5/c1-21(2)7-6-8-22(3)26-11-12-27-25-10-9-24-19-29(34)23(16-18-38-31(37)14-13-30(35)36)20-33(24,5)28(25)15-17-32(26,27)4/h19,21-23,25-28H,6-18,20H2,1-5H3,(H,35,36)/t22-,23-,25+,26-,27+,28+,32-,33+/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)C(CC34C)CCOC(=O)CCC(=O)O)C
Molecular Formula:
C33H52O5
Molecular Weight:
528.8 g/mol
7-(3-oxocholest-4-en-2-yl)-5-oxa-4-oxoheptanoic acid
CAS No.: 134329-94-5
Main Products
VCID: VC0165224
Molecular Formula: C33H52O5
Molecular Weight: 528.8 g/mol
| CAS No. | 134329-94-5 |
|---|---|
| Product Name | 7-(3-oxocholest-4-en-2-yl)-5-oxa-4-oxoheptanoic acid |
| Molecular Formula | C33H52O5 |
| Molecular Weight | 528.8 g/mol |
| IUPAC Name | 4-[2-[(2S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-2-yl]ethoxy]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C33H52O5/c1-21(2)7-6-8-22(3)26-11-12-27-25-10-9-24-19-29(34)23(16-18-38-31(37)14-13-30(35)36)20-33(24,5)28(25)15-17-32(26,27)4/h19,21-23,25-28H,6-18,20H2,1-5H3,(H,35,36)/t22-,23-,25+,26-,27+,28+,32-,33+/m1/s1 |
| Standard InChIKey | SYQQWGGBOQFINV-FBWHQHKGSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)[C@@H](C[C@]34C)CCOC(=O)CCC(=O)O)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)C(CC34C)CCOC(=O)CCC(=O)O)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)C(CC34C)CCOC(=O)CCC(=O)O)C |
| Synonyms | 7-(3-oxocholest-4-en-2-yl)-5-oxa-4-oxoheptanoic acid OOOA |
| PubChem Compound | 131730 |
| Last Modified | Nov 11 2021 |
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